Cas no 7702-81-0 (Methanone,(4,5-dihydro-4-phenyl-3H-pyrazol-3-yl)(4-nitrophenyl)-)

• Product name: Methanone,(4,5-dihydro-4-phenyl-3H-pyrazol-3-yl)(4-nitrophenyl)-
• CAS No: 7702-81-0
• MF: C₁₆H₁₃N₃O₃
• MW: 295.292723417282
• CID: 581047
• PubChem ID: 347274

Methanone,(4,5-dihydro-4-phenyl-3H-pyrazol-3-yl)(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,(4,5-dihydro-4-phenyl-3H-pyrazol-3-yl)(4-nitrophenyl)-
• (4-nitrophenyl)-(4-phenyl-4,5-dihydro-3H-pyrazol-3-yl)methanone
• NSC-405851
• DTXSID20324139
• NSC405851
• 7702-81-0

• Inchi： InChI=1S/C16H13N3O3/c20-16(12-6-8-13(9-7-12)19(21)22)15-14(10-17-18-15)11-4-2-1-3-5-11/h1-9,14-15H,10H2
• InChI Key： BDEHDTHOWLSMEX-UHFFFAOYSA-N
• SMILES： C1C(C(N=N1)C(=O)C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=CC=C3

Computed Properties

• Exact Mass: 295.09579
• Monoisotopic Mass: 295.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.6Ų
• XLogP3: 3.2

Experimental Properties

• PSA: 84.93